4-((1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-4-(pyrazol-1-ylmethyl)piperidine
• InChI: InChI=1S/C17H23N3O2S/c1-14-4-5-17(12-15(14)2)23(21,22)20-10-6-16(7-11-20)13-19-9-3-8-18-19/h3-5,8-9,12,16H,6-7,10-11,13H2,1-2H3
• InChI Key: FIAOEUFPXCADMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)CN3C=CC=N3)C
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

4-((1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. It is a piperidine-based compound that has been synthesized using various methods. In

Scientific Research Applications

Molecular Interaction Studies

4-((1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine has been studied for its interaction with cannabinoid receptors. Using molecular orbital methods, conformational analysis of this compound has revealed distinct conformations with implications for receptor binding. These insights are crucial for understanding the binding interaction with cannabinoid receptors, which has broader implications in pharmacology and drug design (Shim et al., 2002).

Synthesis and Structural Analysis

Research has also focused on the synthesis and structural analysis of related compounds. For instance, studies involving the synthesis, characterization, and crystal structure analysis of similar sulfonamide-piperidine derivatives have provided valuable insights into their chemical properties and potential applications in various fields (Naveen et al., 2015).

Anticancer Evaluation

The anticancer activity of compounds with similar structural features, particularly those with piperazine substituents, has been explored. These studies contribute to the understanding of the therapeutic potential of these compounds in cancer treatment (Turov, 2020).

Corrosion Inhibition

Investigations into the use of piperidine derivatives, including those structurally similar to 4-((1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine, have revealed their potential as corrosion inhibitors. Such studies are significant in materials science and engineering for the protection of metals (Sankarapapavinasam et al., 1991).

Antimicrobial Activity

Research has also been conducted on the synthesis and evaluation of new heterocyclic compounds containing sulfonamido moieties, akin to the structure of 4-((1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine, for their antimicrobial properties. Such studies are crucial in the development of new antibacterial agents (Azab et al., 2013).